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Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the hydrothermal synthesis of black

nickel oxide (NiO), a material of significant interest in various scientific and technological fields,

including catalysis, energy storage, and electronics. The unique properties of black NiO, largely

attributed to its non-stoichiometric nature and the presence of Ni vacancies, make its controlled

synthesis a critical area of research. This document details the core principles, experimental

protocols, and key parameters involved in the hydrothermal synthesis of this important

nanomaterial.

Introduction to Black Nickel Oxide and
Hydrothermal Synthesis
Stoichiometric nickel oxide (NiO) is a green-colored insulator with a wide bandgap.[1] However,

the non-stoichiometric form, commonly known as black nickel oxide, exhibits p-type

semiconductivity due to the presence of nickel vacancies (Ni²⁺ vacancies and the

corresponding formation of Ni³⁺ ions to maintain charge neutrality). This defect-rich structure is

responsible for its characteristic black color and enhanced electrical and catalytic properties.
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Hydrothermal synthesis is a versatile and widely employed method for the preparation of

nanomaterials. It involves chemical reactions in aqueous solutions at elevated temperatures

and pressures in a sealed vessel called an autoclave. This method offers several advantages,

including high product purity, good control over particle size and morphology, and the ability to

crystallize materials at temperatures lower than those required for solid-state reactions.

The Mechanism of Hydrothermal Synthesis of Black
Nickel Oxide
The hydrothermal synthesis of black NiO is generally understood to be a two-step process. The

initial step involves the formation of a nickel hydroxide (Ni(OH)₂) or a related precursor,

followed by its subsequent decomposition or transformation into nickel oxide upon heat

treatment, which can sometimes occur in-situ during the hydrothermal process or as a separate

post-synthesis annealing step.

The formation of non-stoichiometric black NiO is intrinsically linked to the creation of nickel

vacancies in the crystal lattice. While the precise mechanism for controlling stoichiometry

during hydrothermal synthesis is a subject of ongoing research, it is believed to be influenced

by several factors:

Incomplete Oxidation: The conditions within the autoclave, including the presence of

reducing agents or a limited supply of oxygen, can lead to the incomplete oxidation of Ni²⁺ to

Ni³⁺, resulting in a nickel-deficient lattice.

Role of Precursors and pH: The choice of nickel precursor and the pH of the reaction

medium can influence the formation of different nickel hydroxide phases (α-Ni(OH)₂ or β-

Ni(OH)₂), which may have different decomposition pathways and propensities for defect

formation.[2]

Temperature and Pressure: These parameters play a crucial role in the kinetics of both the

formation of the intermediate and its conversion to NiO. Higher temperatures may promote

the formation of more crystalline and stoichiometric NiO, which is typically green.[2]

Therefore, carefully controlling the temperature profile is essential for targeting the black,

non-stoichiometric phase.

Below is a proposed reaction pathway for the hydrothermal synthesis of black nickel oxide.
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Proposed reaction mechanism for hydrothermal synthesis of black NiO.

Experimental Protocols
Detailed experimental procedures are crucial for the reproducible synthesis of black NiO with

desired properties. Below are representative protocols derived from the literature.

Protocol 1: Synthesis using Nickel Nitrate and Sodium
Hydroxide

Preparation of Precursor Solution: Dissolve a specific amount of nickel nitrate hexahydrate

(Ni(NO₃)₂·6H₂O) in deionized water to achieve the desired molar concentration (e.g., 0.1 M).

pH Adjustment: Slowly add a sodium hydroxide (NaOH) solution to the nickel nitrate solution

under vigorous stirring until the desired pH is reached (typically in the alkaline range). A pale

green precipitate of nickel hydroxide will form.

Hydrothermal Treatment: Transfer the resulting suspension to a Teflon-lined stainless-steel

autoclave. Seal the autoclave and heat it in an oven at a specific temperature (e.g., 180°C)

for a designated period (e.g., 2-12 hours).[1]

Cooling and Washing: After the reaction, allow the autoclave to cool down to room

temperature naturally. Collect the precipitate by centrifugation or filtration. Wash the product

several times with deionized water and ethanol to remove any unreacted precursors and

byproducts.

Drying: Dry the final product in an oven at a moderate temperature (e.g., 60-80°C) for

several hours to obtain the black NiO powder.
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Protocol 2: Synthesis using Nickel Chloride and Urea
Preparation of Precursor Solution: Dissolve nickel chloride hexahydrate (NiCl₂·6H₂O) and

urea (CO(NH₂)₂) in deionized water. The molar ratio of urea to nickel salt is a critical

parameter to control.

Hydrothermal Treatment: Transfer the homogeneous solution to a Teflon-lined stainless-steel

autoclave. Heat the autoclave to a specific temperature (e.g., 140-180°C) for a set duration

(e.g., 6 hours).[3] During the heating process, urea decomposes to produce ammonia, which

acts as a precipitating agent.

Cooling, Washing, and Drying: Follow the same cooling, washing, and drying procedures as

described in Protocol 1.

Post-synthesis Annealing (Optional): In some cases, the product obtained after the

hydrothermal treatment is a precursor (like nickel hydroxide or carbonate). A subsequent

calcination step in air or an inert atmosphere at a controlled temperature may be required to

obtain the final black NiO.

Quantitative Data Presentation
The following tables summarize the quantitative data from various studies on the hydrothermal

synthesis of NiO, highlighting the influence of different synthesis parameters on the resulting

material properties.

Table 1: Influence of Precursor and Temperature on NiO Properties
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Nickel
Precurs
or

Reagent
Temper
ature
(°C)

Time (h)

Resultin
g
Morphol
ogy

Crystalli
te Size
(nm)

Specific
Surface
Area
(m²/g)

Referen
ce

Ni(NO₃)₂·

6H₂O
NaOH 180 2

Spherical

nanoparti

cles

43.26 - [1]

Ni(NO₃)₂·

6H₂O
Urea 140 6

Multi-

layer

flakes

- - [3]

Ni(NO₃)₂·

6H₂O
Urea 160 6

Microsph

eres
- - [3]

Ni(NO₃)₂·

6H₂O
Urea 180 6

Nanopart

icles
- - [3]

NiCl₂·6H₂

O

Triethano

lamine
200 1

Plate-like

structure

s

6-19 - [2]

NiSO₄·6

H₂O
(CH₂)₆N₄ - -

Nanoshe

ets
- - [4]

Note: "-" indicates data not available in the cited source.

Experimental Workflow and Logical Relationships
The general workflow for the hydrothermal synthesis of black nickel oxide can be visualized as

a series of sequential steps.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of
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